Cas no 54672-44-5 (4-(2,2-Difluorocyclopropyl)toluene)
54672-44-5 structure
Product Name:4-(2,2-Difluorocyclopropyl)toluene
CAS No:54672-44-5
MF:C10H10F2
MW:168.183209896088
MDL:MFCD04972811
CID:820821
PubChem ID:25210513
Update Time:2025-04-19
4-(2,2-Difluorocyclopropyl)toluene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2-difluorocyclopropyl)-4-methylbenzene
- 4-(2,2-Difluorocyclopropyl)toluene
- 4-(2,2-DIFLUOROCYCLOPROPYL)-TOLUENE
- 1,1-Difluor-2-p-tolylcyclopropan
- 1-[2,2-bis(fluoranyl)cyclopropyl]-4-methyl-benzene
-
- MDL: MFCD04972811
- Inchi: 1S/C10H10F2/c1-7-2-4-8(5-3-7)9-6-10(9,11)12/h2-5,9H,6H2,1H3
- InChI Key: VCYGRUJYOJHIQL-UHFFFAOYSA-N
- SMILES: FC1(CC1C1C=CC(C)=CC=1)F
Computed Properties
- Exact Mass: 168.07500
- Monoisotopic Mass: 168.07505664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 3.11760
4-(2,2-Difluorocyclopropyl)toluene Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
4-(2,2-Difluorocyclopropyl)toluene Customs Data
- HS CODE:2903999090
- Customs Data:
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-(2,2-Difluorocyclopropyl)toluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB148528-1 g |
4-(2,2-Difluorocyclopropyl)toluene, 98%; . |
54672-44-5 | 98% | 1g |
€280.00 | 2023-05-09 | |
| abcr | AB148528-5 g |
4-(2,2-Difluorocyclopropyl)toluene, 98%; . |
54672-44-5 | 98% | 5g |
€760.00 | 2023-05-09 | |
| abcr | AB148528-1g |
4-(2,2-Difluorocyclopropyl)toluene, 98%; . |
54672-44-5 | 98% | 1g |
€265.00 | 2025-04-18 | |
| abcr | AB148528-5g |
4-(2,2-Difluorocyclopropyl)toluene, 98%; . |
54672-44-5 | 98% | 5g |
€650.00 | 2025-04-18 | |
| abcr | AB148528-10g |
4-(2,2-Difluorocyclopropyl)toluene, 98%; . |
54672-44-5 | 98% | 10g |
€1095.00 | 2025-04-18 |
4-(2,2-Difluorocyclopropyl)toluene Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:54672-44-5)4-(2,2-Difluorocyclopropyl)toluene
Order Number:A830312
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:16
Price ($):157.0/385.0/649.0
Email:sales@amadischem.com
4-(2,2-Difluorocyclopropyl)toluene Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54672-44-5)4-(2,2-Difluorocyclopropyl)toluene
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):157.0/385.0/649.0